Cas no 179320-83-3 (ethyl (R)-3-amino-4,4-dimethylpentanoate)

• Product Name: ethyl (R)-3-amino-4,4-dimethylpentanoate
• CAS No: 179320-83-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 4705321
• Update Time: 2025-06-12

ethyl (R)-3-amino-4,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• F53630
• PENTANOIC ACID, 3-AMINO-4,4-DIMETHYL-, ETHYL ESTER, (R)-
• CID 118989134
• ethyl (R)-3-amino-4,4-dimethylpentanoate
• Pentanoic acid, 3-amino-4,4-dimethyl-, ethyl ester, (R)- (9CI)

• Inchi： 1S/C9H19NO2/c1-5-12-8(11)6-7(10)9(2,3)4/h7H,5-6,10H2,1-4H3/t7-/m1/s1
• InChI Key： CQMQDGBSOJPPBZ-SSDOTTSWSA-N
• SMILES： O(CC)C(C[C@H](C(C)(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 0.938±0.06 g/cm3(Predicted)
• Boiling Point: 227.4±23.0 °C(Predicted)
• pka: 9.02±0.17(Predicted)

Additional information on ethyl (R)-3-amino-4,4-dimethylpentanoate

Professional Introduction to Ethyl (R)-3-amino-4,4-dimethylpentanoate (CAS No. 179320-83-3)

Ethyl (R)-3-amino-4,4-dimethylpentanoate, a compound with the chemical formula C₉H₁₉NO₂, is a chiral ester that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, identified by its CAS number 179320-83-3, is particularly notable for its structural features and potential applications in drug development. The presence of a stereogenic center at the third carbon atom, combined with the (R) configuration, makes it a valuable building block for enantioselective synthesis and pharmacological studies.

The synthesis of ethyl (R)-3-amino-4,4-dimethylpentanoate involves meticulous stereocontrol to ensure the retention of the desired (R) configuration. Advanced synthetic methodologies, such as asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity. These techniques not only highlight the compound's synthetic utility but also underscore the importance of precision in chiral chemistry. Recent advancements in catalytic systems have further enhanced the efficiency and scalability of its production, making it more accessible for industrial applications.

In the realm of pharmaceutical research, ethyl (R)-3-amino-4,4-dimethylpentanoate has emerged as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of natural amino acids and peptidomimetics, which are known for their diverse biological activities. Studies have demonstrated its potential role in modulating enzyme inhibition and receptor binding interactions. For instance, derivatives of this compound have been investigated for their efficacy in targeting metabolic pathways associated with neurological disorders and inflammatory conditions.

One of the most compelling aspects of ethyl (R)-3-amino-4,4-dimethylpentanoate is its versatility in medicinal chemistry. Researchers have leveraged its chiral framework to design molecules with improved pharmacokinetic properties and reduced side effects. The (R) configuration appears to confer specific biological advantages, such as enhanced binding affinity and selectivity. This has led to several preclinical studies exploring its potential as a lead compound or a component in combination therapies. The growing body of evidence suggests that compounds derived from ethyl (R)-3-amino-4,4-dimethylpentanoate could play a pivotal role in addressing unmet medical needs.

The compound's significance extends beyond academic research; it also holds promise for industrial applications in the synthesis of advanced materials and specialty chemicals. Its unique structural features make it a valuable precursor for polymers and coatings that exhibit tailored mechanical and thermal properties. Furthermore, its role in biocatalysis has been explored, where it serves as a substrate for enzymes that facilitate green chemistry processes. These applications underscore the compound's broad utility across multiple sectors.

Recent breakthroughs in computational chemistry have further illuminated the potential of ethyl (R)-3-amino-4,4-dimethylpentanoate by enabling predictive modeling of its interactions with biological targets. Machine learning algorithms have been trained on large datasets to identify optimal derivatives with enhanced therapeutic profiles. This interdisciplinary approach combines traditional organic synthesis with cutting-edge computational techniques, paving the way for more efficient drug discovery pipelines. The integration of these methodologies has not only accelerated research but also reduced costs associated with experimental trials.

The future prospects of ethyl (R)-3-amino-4,4-dimethylpentanoate are promising, with ongoing studies focusing on optimizing its synthetic routes and expanding its applications. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible benefits for society. As regulatory frameworks evolve to support innovative drug development, compounds like ethyl (R)-3-amino-4,4-dimethylpentanoate are poised to play a central role in shaping the next generation of therapeutics.

In conclusion, ethyl (R)-3-amino-4,4-dimethylpentanoate represents a significant advancement in chiral chemistry and pharmaceutical innovation. Its unique structural attributes and versatile applications make it a cornerstone in both academic research and industrial development. By harnessing its potential through collaborative efforts and innovative technologies, we can unlock new possibilities in medicine and material science.